5-Amino-4-bromo-2-chlorophenol

• IUPAC Name: 5-amino-4-bromo-2-chlorophenol
• InChI: InChI=1S/C6H5BrClNO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H,9H2
• InChI Key: AHVAEBUVWFXKIV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1O)Cl)Br)N
• Molecular Formula: C6H5BrClNO
• DSSTOX Substance ID: DTXSID201306560
• Molecular Weight: 222.47 g/mol
• CAS RN: 1232505-77-9

Description

5-Amino-4-bromo-2-chlorophenol is a chemical compound with the molecular weight of 222.47. It is a derivative of phenol, where the hydrogens at positions 2 and 4 have been replaced by chlorine and bromine, respectively. The molecule contains a total of 15 bonds, including 10 non-H bonds, 6 multiple bonds, 6 aromatic bonds, and 1 primary amine.

Synthesis Analysis

The synthesis of 5-amino-4-bromo-2-chlorophenol involves several steps. To a solution of 5-amino-2-chloro-phenol (15.85 g, 110.4 mmol) in dichloromethane (300 ml) and MeOH (150 ml), tetrabutylammonium tribromide (58.6 g, 121.4 mmol) was added. The mixture was stirred at room temperature for 20 minutes, and then was partitioned between saturated aqueous Na2SO3 and Et2O. The organic layer was separated, washed with water and brine, dried over MgSO4, filtered, and concentrated to dryness under reduced pressure. Purification of the residue by flash chromatography (hex:EtOAc/7:3) gave 5-amino-4-bromo-2-chloro-phenol (4.38 g, 18%) as a white solid.

Molecular Structure Analysis

The molecular structure of 5-Amino-4-bromo-2-chlorophenol includes the arrangement of atoms and the chemical bonds that hold the atoms together. The IUPAC name for this compound is 5-amino-4-bromo-2-chlorophenol and its InChI code is 1S/C6H5BrClNO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H,9H2.

Scientific Research Applications

Organophosphorus Pesticide Metabolite

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Enzyme-Catalyzed Copolymerization

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Synthetic Chemistry

• Applications :
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Benzylic Position Reactivity

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Safety and Hazards

The safety data sheet for 4-Bromo-2-chlorophenol, a related compound, indicates that it is toxic if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. It’s important to handle such compounds with care, using protective equipment and following safety protocols.

Mechanism of Action

Target of Action

It’s worth noting that amines, such as the one present in this compound, are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Based on its structural similarity to other phenolic compounds, it may undergo reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation . The presence of the amino group may also facilitate nucleophilic aromatic substitution reactions .

Result of Action

Phenolic compounds can have various effects at the cellular level, often related to their antioxidant properties or their ability to modulate enzyme activity .

Synthesis routes and methods

Procedure details

To a solution of 5-amino-2-chloro-phenol (15.85 g, 110.4 mmol) in dichloromethane (300 ml) and MeOH (150 ml) was added tetrabutylammonium tribromide (58.6 g, 121.4 mmol). The mixture was stirred at room temperature for 20 minutes, and then was partitioned between saturated aqueous Na2SO3 and Et2O. The organic layer was separated, washed with water and brine, dried over MgSO4, filtered and concentrated to dryness under reduced pressure. Purification of the residue by flash chromatography (hex:EtOAc/7:3) gave 5-amino-4-bromo-2-chloro-phenol (4.38 g, 18%) as a white solid.